Cas no 22195-50-2 ((1,3-dioxolan-4-yl)methanamine hydrochloride)

• Product Name: (1,3-dioxolan-4-yl)methanamine hydrochloride
• CAS No: 22195-50-2
• MF: C₄H₁₀ClNO₂
• MW: 139.580700397491
• MDL: MFCD29055153
• CID: 4642045
• PubChem ID: 121553324
• Update Time: 2025-06-09

(1,3-dioxolan-4-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1,3-dioxolan-4-yl)methanamine hydrochloride

• MDL： MFCD29055153
• Inchi： 1S/C4H9NO2.ClH/c5-1-4-2-6-3-7-4;/h4H,1-3,5H2;1H
• InChI Key： IPJMPRCKJPUKNK-UHFFFAOYSA-N
• SMILES： C(C1OCOC1)N.Cl

Additional information on (1,3-dioxolan-4-yl)methanamine hydrochloride

Comprehensive Overview of (1,3-Dioxolan-4-yl)methanamine Hydrochloride (CAS No. 22195-50-2): Properties, Applications, and Industry Insights

(1,3-Dioxolan-4-yl)methanamine hydrochloride (CAS No. 22195-50-2) is a specialized organic compound with a molecular structure featuring a 1,3-dioxolane ring and an amine functional group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique reactivity and potential as a building block for complex molecules. The hydrochloride salt form enhances its stability, making it suitable for various synthetic applications. Recent studies highlight its role in drug discovery, particularly in the development of central nervous system (CNS) therapeutics, aligning with the growing demand for neuroactive compounds.

The compound's chemical properties include a molecular weight of 139.59 g/mol and solubility in polar solvents like water and ethanol. Its 1,3-dioxolane moiety contributes to its versatility in cyclization reactions, a feature increasingly exploited in green chemistry initiatives. As sustainability becomes a priority, researchers are exploring catalyst-free synthetic routes involving this compound, addressing the industry's shift toward eco-friendly methodologies. Notably, its application in asymmetric synthesis has been documented in peer-reviewed journals, reflecting its relevance in modern chiral chemistry.

From an industrial perspective, (1,3-dioxolan-4-yl)methanamine hydrochloride is classified as a high-value intermediate. Its demand correlates with advancements in precision medicine and bioconjugation techniques, where its amine group facilitates site-specific modifications of biomolecules. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its purity, a critical factor for GMP-compliant production. Supply chain data indicates a steady increase in procurement by contract research organizations (CROs), underscoring its role in outsourced drug development.

Emerging trends also link this compound to peptide engineering, a field experiencing exponential growth due to the rise of therapeutic peptides. Its compatibility with solid-phase peptide synthesis (SPPS) protocols makes it a candidate for creating novel drug conjugates. Furthermore, patents filed between 2020–2023 reveal its utility in prodrug formulations, particularly for enhancing oral bioavailability—a key challenge in pharmacokinetic optimization. These applications position CAS No. 22195-50-2 as a compound of strategic importance in next-generation therapeutics.

Quality control measures for (1,3-dioxolan-4-yl)methanamine hydrochloride adhere to stringent ICH guidelines, with impurities typically monitored below 0.5%. Regulatory filings emphasize its safety profile in non-clinical studies, though handling recommendations include standard laboratory precautions. The compound's stability under refrigeration (+2°C to +8°C) ensures long-term usability, a practical advantage for research facilities. Recent market analyses project a compound annual growth rate (CAGR) of 6.2% for similar fine chemicals, driven by expanding biopharmaceutical pipelines.

In conclusion, CAS No. 22195-50-2 represents a convergence of synthetic utility and biomedical relevance. Its structural features enable diverse applications, from small-molecule APIs to biologic modifiers, resonating with contemporary research priorities. As the scientific community continues to explore its potential, this compound is poised to remain a keystone material in cutting-edge chemistry and therapeutic innovation.